Cas no 116572-82-8 (1H-Pyrazole-3-carboxylic acid, 1-(2-fluorophenyl)-5-phenyl-, methylester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 1-(2-fluorophenyl)-5-phenyl-, methylester
• CAS No: 116572-82-8
• MF: C₁₇H₁₃FN₂O₂
• MW: 296.295727491379
• CID: 1206189
• Update Time: 2024-08-05

1H-Pyrazole-3-carboxylic acid, 1-(2-fluorophenyl)-5-phenyl-, methylester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-(2-fluorophenyl)-5-phenyl-, methylester
• 1H-Pyrazole-3-carboxylic acid, 1-(2-fluorophenyl)-5-phenyl-, methyl ester

• Inchi： 1S/C17H13FN2O2/c1-22-17(21)14-11-16(12-7-3-2-4-8-12)20(19-14)15-10-6-5-9-13(15)18/h2-11H,1H3
• InChI Key： YUPDXZZXJMVYDS-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2F)C(C2=CC=CC=C2)=CC(C(OC)=O)=N1

Computed Properties

• Exact Mass: 367.14203

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 454.3±40.0 °C(Predicted)
• PSA: 76.07
• pka: -3.18±0.10(Predicted)